N-[[3-Methoxy-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methyl]acetamide

• IUPAC Name: N-[[3-methoxy-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]methyl]acetamide
• InChI: InChI=1S/C18H24N4O3/c1-13(23)19-7-14-4-5-17(18(6-14)24-3)25-12-16-11-22(16)10-15-8-20-21(2)9-15/h4-6,8-9,16H,7,10-12H2,1-3H3,(H,19,23)
• InChI Key: PBLYWMDEHQMHKO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC(=C(C=C1)OCC2CN2CC3=CN(N=C3)C)OC
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

This compound is an organic molecule with several functional groups, including a methoxy group, an aziridine ring, and a pyrazole ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic techniques such as 1H-NMR and 13C-NMR. These techniques can provide detailed information about the structure and connectivity of the atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For example, the aziridine ring is a strained three-membered ring and is therefore highly reactive. It can undergo ring-opening reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the methoxy group could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide detailed information.

Future Directions

The future directions for research on this compound could include exploring its potential applications in fields such as medicinal chemistry, studying its reactivity to develop new synthetic methods, and investigating its physical and chemical properties.